[2-[(3-Fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone

• IUPAC Name: [2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C17H14FN3O3S/c18-14-3-1-2-12(10-14)11-25-17-19-8-9-20(17)16(22)13-4-6-15(7-5-13)21(23)24/h1-7,10H,8-9,11H2
• InChI Key: HGDMABVROYAJHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=CC=C2)F)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H14FN3O3S
• Molecular Weight: 359.4 g/mol

Description

[2-[(3-Fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone is a useful research compound. Its molecular formula is C17H14FN3O3S and its molecular weight is 359.38. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Analysis

• Catalyst- and Solvent-Free Synthesis : An efficient regioselective synthesis approach for heterocyclic amides has been developed, employing microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions, useful for creating compounds with similar structural features (Moreno-Fuquen et al., 2019). This methodology could potentially be applied to the synthesis of the compound of interest, highlighting the importance of catalyst-free conditions in the development of environmentally friendly chemical processes.
• Fluorinated Fluorophores Synthesis : The synthesis of fluorinated benzophenones by treatment of fluorobenzaldehydes with Grignard reagents, followed by oxidation, presents a scalable access to fluorinated analogues of fluorescein, rhodamine, and other derivatives (Woydziak et al., 2012). This could be relevant for modifying the compound of interest for enhanced photostability and spectroscopic properties.

Potential Applications

• Radiosynthesis and PET Imaging : The development of radioligands for imaging brain receptors with positron emission tomography (PET), using nonimidazole 2-aminoethylbenzofurans, illustrates the compound's potential application in the medical field, specifically in neuroimaging (Bao et al., 2012). This application underscores the relevance of structurally similar compounds in developing novel PET radioligands for brain studies.
• Antitumor Activity : The synthesis and preliminary biological testing of compounds for their antitumor activity, as demonstrated by the inhibition of proliferation in various cancer cell lines, provide insights into the potential therapeutic applications of the compound (Tang & Fu, 2018). This suggests a possible avenue for research into cancer treatment.